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Compound Name: Butyl(chloro)tin dihydrate

Cat. No.: B15286375

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl(chloro)tin dihydrate, also known as butyltin chloride dihydroxide, is an organotin
compound that serves as a highly effective Lewis acid catalyst in esterification and
polyesterification reactions. Its utility is particularly noted in industrial applications requiring high
temperatures, typically in the range of 200—230°C. This catalyst is favored for its ability to
promote the formation of esters and polyesters while minimizing side reactions, leading to
products with good color and odor profiles. When heated with carboxylic acids and alcohols, it
dissolves to form an active species that is soluble in the ester system and remains in the final
product. Applications include the synthesis of plasticizers, such as trioctyl trimellitate, and the
production of saturated and unsaturated polyesters for powder coating resins.

Advantages of Butyl(chloro)tin Dihydrate

« High Thermal Stability: Effective at high reaction temperatures required for many industrial
esterifications.

o Lewis Acidity: Acts as a Lewis acid to activate the carboxylic acid for nucleophilic attack by
the alcohol.
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e Reduced Side Reactions: Compared to strong Brgnsted acid catalysts, it leads to fewer by-
products.

e Good Product Quality: Results in esters and polyesters with improved color and odor.

¢ Solubility: The active catalytic species is soluble in the reaction medium.

Data Presentation
Catalyst Performance in a Model Esterification Reaction

The following table summarizes the catalytic activity of various n-butyltin(IV) compounds in the
esterification of benzoic acid with heptanol. This data provides a comparative reference for the
expected activity of butyl(chloro)tin dihydrate.

Catalyst Conversion (%) Yield (%)
No Catalyst 10 10
n-Butylstannoic acid (1) 85 85
[n-BuSn(O)OACc]6 (2) 88 88
n-BuSn(OAc)3 (3) 65 65
n-BuSn(OBz)3 (4) 86 86

Reaction Conditions: Benzoic acid (5 mmol), heptanol (50 mmol), catalyst (1 mol%), at 150°C
for 6 hours. Data sourced from a study on monoalkyltin(IV)-catalyzed esterification.[1]

Experimental Protocols
Protocol 1: General Procedure for Esterification of a
Carboxylic Acid with an Alcohol

This protocol is a general method for the esterification of a carboxylic acid with an alcohol using
a mono-n-butyltin(IV) catalyst, and it is representative of the procedure for butyl(chloro)tin
dihydrate.

Materials:
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o Carboxylic Acid (e.g., Benzoic Acid)

¢ Alcohol (e.g., Heptanol)

» Butyl(chloro)tin dihydrate (or other n-butyltin(IV) catalyst)
 Internal Standard (e.g., Pentadecane)

» Nitrogen atmosphere

o Carousel reaction station or similar inert atmosphere reaction setup
e Gas chromatograph (GC) for analysis

Procedure:

Set up a carousel reaction station under a nitrogen atmosphere.

» To areaction tube, add the carboxylic acid (e.g., 610.6 mg, 5 mmol of benzoic acid).
e Add a 10-fold excess of the alcohol (e.g., 7.14 mL, 50 mmol of heptanol).

e Add the butyl(chloro)tin dihydrate catalyst (1 mol%, 0.05 mmol).

e Add the internal standard (e.g., 0.41 mL, 1.5 mmol of pentadecane).

o Seal the reaction tube and heat the mixture to 150°C with stirring for 6 hours.
 After 6 hours, cool the reaction mixture to room temperature.

e Analyze the conversion and yield by gas chromatography (GC) by comparing the peak areas
of the carboxylic acid and the resulting ester against the internal standard.[2]

Protocol 2: Polyesterification of Adipic Acid with
Diethylene Glycol

This protocol describes the polyesterification of a dicarboxylic acid with a diol, a common
application for butyl(chloro)tin dihydrate.
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Materials:

Adipic Acid (AA)

Diethylene Glycol (DEG)

Butyl(chloro)tin dihydroxide (catalyst)

Reaction vessel equipped with a stirrer, thermometer, and a condenser for water removal

Inert gas inlet (e.g., Nitrogen)
Procedure:

o Charge the reaction vessel with adipic acid and diethylene glycol in the desired molar ratio
(an initial [OH])/[COOH] molar ratio of two is common).

e Add butyl(chloro)tin dihydroxide at a concentration of 0.14 mol% based on the total
reactants.[3]

e Begin stirring and purge the system with an inert gas, such as nitrogen.

e Heat the reaction mixture to the desired temperature (e.g., 150°C). The reaction progress
can be monitored at different temperatures to determine activation energy.[3]

» Water generated during the esterification is continuously removed by distillation.

e The progress of the reaction can be monitored by measuring the acid number of the reaction
mixture at different time intervals. The reaction is considered complete when the acid
number reaches a desired low value.

 For this specific reaction, the rate has been shown to have a first-order dependency on the
concentration of adipic acid.[3]

Catalytic Mechanism and Workflow

The catalytic cycle for monoalkyltin(I\V)-catalyzed esterification is believed to proceed through a
mononuclear mechanism. The Lewis acidic tin center coordinates with the carboxylic acid,

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/272881313_Synthesis_of_Polyoxyethylene-co-adipate-diol_from_Adipic_Acid_and_Polyethylene_Glycols_Effect_of_Catalyst_Concentration
https://www.researchgate.net/publication/272881313_Synthesis_of_Polyoxyethylene-co-adipate-diol_from_Adipic_Acid_and_Polyethylene_Glycols_Effect_of_Catalyst_Concentration
https://www.researchgate.net/publication/272881313_Synthesis_of_Polyoxyethylene-co-adipate-diol_from_Adipic_Acid_and_Polyethylene_Glycols_Effect_of_Catalyst_Concentration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

activating the carbonyl group for nucleophilic attack by the alcohol.

Reaction Setup
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Caption: General experimental workflow for esterification using Butyl(chloro)tin dihydrate.

The proposed catalytic cycle involves the coordination of the carboxylic acid to the tin center,
followed by the nucleophilic attack of the alcohol, and subsequent release of the ester and

water, regenerating the catalyst.
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Caption: Proposed catalytic cycle for mono-n-butyltin(IV) catalyzed esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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